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Compound of Interest

Compound Name: 9-Nitrophenanthrene

Cat. No.: B1214095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nitrophenanthrenes are nitrated derivatives of phenanthrene, a polycyclic aromatic

hydrocarbon (PAH). The introduction of a nitro group onto the phenanthrene core significantly

influences its chemical and physical properties, as well as its biological activity. Understanding

the distinct characteristics of each isomer is crucial for applications in medicinal chemistry,

materials science, and environmental analysis. This technical guide provides a comprehensive

overview of the isomers of nitrophenanthrene, focusing on their structures, physicochemical

properties, and experimental protocols for their synthesis and characterization.

Isomers of Nitrophenanthrene
Phenanthrene has five distinct positions for monosubstitution, leading to the formation of five

primary isomers of nitrophenanthrene: 1-nitrophenanthrene, 2-nitrophenanthrene, 3-

nitrophenanthrene, 4-nitrophenanthrene, and 9-nitrophenanthrene. The position of the nitro

group on the phenanthrene ring drastically affects the molecule's electronic distribution, steric

hindrance, and overall topology, resulting in unique properties for each isomer.

Physicochemical Properties
The physical and chemical properties of nitrophenanthrene isomers are summarized in the

table below. These properties are critical for designing experimental procedures, predicting
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behavior in various systems, and for the separation and identification of the isomers.

Property
1-
Nitrophena
nthrene

2-
Nitrophena
nthrene

3-
Nitrophena
nthrene

4-
Nitrophena
nthrene

9-
Nitrophena
nthrene

CAS Number
17024-17-

8[1]

17024-18-

9[2]

17024-19-

0[3]
82064-15-1 954-46-1[4]

Molecular

Formula
C₁₄H₉NO₂[1] C₁₄H₉NO₂[2] C₁₄H₉NO₂[3] C₁₄H₉NO₂[5] C₁₄H₉NO₂[4]

Molecular

Weight (

g/mol )

223.23[1] 223.23[2] 223.23[3] 223.23[5] 223.23[4]

Melting Point

(°C)
Not available 99[6][7] -93[8] Not available 113 - 117[4]

Boiling Point

(°C)
Not available

364.52

(rough

estimate)[6]

[7]

110.6[8] Not available

413.3

(Predicted)[9]

[10]

Appearance Not available Not available

Yellow

crystalline

solid

Not available

Light yellow

to yellow

solid[10]

Molecular Structures
The structures of the five primary isomers of nitrophenanthrene are depicted below. The IUPAC

names are determined by the position of the nitro group on the phenanthrene backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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